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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
various ammonium borate compounds. Ammonium borates are a class of inorganic
compounds formed from the reaction of boric acid with ammonia. The specific type of borate
anion present in the structure depends on the reaction conditions, such as pH and
concentration. This guide will focus on the most common forms: ammonium metaborate,
ammonium tetraborate, and ammonium pentaborate.

General Chemical Properties

Ammonium borate compounds are typically white, crystalline solids that are soluble in water.
Their agueous solutions are generally slightly alkaline. The term "ammonium borate" can refer
to several stoichiometrically distinct compounds, each with unique properties. The equilibrium
between different polyborate anions in aqueous solution is pH-dependent. In acidic to neutral
solutions, boric acid and pentaborate ions are prevalent, while in more alkaline conditions,
tetraborate and metaborate ions become more stable.[1][2][3]

Below is a diagram illustrating the relationship between the common forms of ammonium
borate and their general properties.
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Figure 1: Interrelation of Ammonium Borate Properties
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Quantitative Data Summary

The following tables summarize the key quantitative chemical properties of ammonium
metaborate, ammonium tetraborate, and ammonium pentaborate.

Table 1. Molecular and Physical Properties

] Ammonium Ammonium
Ammonium
Property Tetraborate Pentaborate
Metaborate
Tetrahydrate Tetrahydrate
Molecular Formula NH4BO2 (NH4)2B407-4H20 NH4Bs0s:4H20
Molecular Weight (
60.85[4] 263.38[5] 272.15[6]
g/mol)
White crystalline
Appearance - Colorless crystals[7]
granules[8]
Crystal System - Tetragonal[9] Monoclinic

Table 2: Solubility in Water
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Compound Temperature (°C) Solubility ( g/100 g H20)
Ammonium Tetraborate 0 3.75 (anhydrous basis)[10]
25 9.00 (anhydrous basis)[10]

50 21.2 (anhydrous basis)[10]

90 52.7 (anhydrous basis)[10]

Ammonium Pentaborate 0 5.4

10 7.3

20 9.6

30 12.4

40 155

50 19.6

60 24.8

80 35.9

90 41.2

Table 3: pH of Aqueous Solutions

Compound Concentration pH
Ammonium Tetraborate Wide range of concentrations ~8.8[7]
Ammonium Pentaborate 0.1% 8.48
1.0% 8.35

5.0% 7.74

Thermal Decomposition

Ammonium borates decompose upon heating, typically in a multi-step process involving
dehydration followed by deamination (loss of ammonia).
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o Ammonium Pentaborate: It is stable up to about 110°C (230°F), at which point it loses water
of crystallization.[8] Further heating leads to the release of the remaining water and
decomposition into boric oxide and ammonia.[8] The decomposition process involves two
main steps: dehydration and deamination.[11] The dehydration process for ammonium
pentaborate octahydrate occurs in a narrow range of 165-175°C, while deamination happens
between 310-335°C.[11]

o Ammonium Tetraborate: The thermal decomposition of ammonium tetraborate tetrahydrate
also proceeds through dehydration and deamination steps.[11]

Reactivity
Aqueous Equilibrium

In aqueous solutions, various borate species exist in equilibrium, and the predominant species
is dependent on the pH of the solution. The main species include boric acid (B(OH)3),
tetrahydroxyborate ([B(OH)4] ™), triborate ([BzOs(OH)4]™), tetraborate ([BaOs(OH)4]?~), and
pentaborate ([BsOes(OH)4]7).[1]

Reaction with Acids

Ammonium borates react with strong acids to form boric acid and the corresponding
ammonium salt of the acid. For example, the reaction of ammonium metaborate with
hydrochloric acid can be represented as:

NH4BOz + HCl + H20 — H3BOs + NH4CI[12]

Similarly, the reaction of a tetraborate with a strong acid like hydrochloric acid yields boric acid
and the corresponding salt:

(NH4)2B407 + 2HCI + 5H20 - 4H3BOs + 2NHaCl

Reaction with Bases

Reaction with a strong base, such as sodium hydroxide, will liberate ammonia gas and form the
corresponding sodium borate salt. For instance, the reaction with ammonium tetraborate can
be written as:
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(NH4)2B4O7 + 2NaOH — NazB4O7 + 2NHs(g) + 2H20

Experimental Protocols

Determination of Water Solubility (Flask Method -
adapted from OECD 105)

This protocol is suitable for substances with a solubility greater than 10-2 g/L.[13][14][15][16]
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Figure 2: Workflow for Solubility Determination

Methodology:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium. This helps in optimizing the conditions for the main
experiment.

Equilibration: An excess amount of the ammonium borate salt is added to a known volume
of distilled water in a flask. The flask is then agitated at a constant temperature (e.g., 20 +
0.5 °C) for a sufficient time (typically 24-48 hours) to ensure that equilibrium is reached. The
presence of undissolved solid is necessary to confirm saturation.

Sampling and Phase Separation: After equilibration, agitation is stopped, and the
undissolved solid is allowed to settle. A sample of the supernatant is carefully withdrawn. To
ensure the removal of any suspended microcrystals, the sample is centrifuged.

Analysis: The concentration of the dissolved ammonium borate in the clear supernatant is
determined by a suitable analytical method. This could involve gravimetric analysis after
evaporation of the solvent, or a titrimetric method. For borates, a common method is titration
with a standardized acid.

Calculation: The solubility is calculated as the mass of the dissolved ammonium borate per
unit volume or mass of the solvent (e.g., g/100 mL or g/100 g of water).

Thermogravimetric Analysis (TGA) (adapted from ASTM
E1131)

This protocol outlines the general procedure for analyzing the thermal decomposition of
ammonium borates.[17]

Workflow Diagram:
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Figure 3: Workflow for Thermogravimetric Analysis

Methodology:

e Instrument Setup and Calibration: A thermogravimetric analyzer is calibrated for both
temperature and mass according to the manufacturer's instructions.

o Sample Preparation: A small, representative sample of the ammonium borate (typically 5-
10 mg) is accurately weighed into a tared TGA crucible (e.g., alumina or platinum).[18]

o TGA Measurement: The crucible is placed in the TGA furnace. The sample is heated at a
constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room
temperature to 600 °C) under a controlled atmosphere, typically an inert gas like nitrogen, to
study decomposition without oxidation.
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o Data Analysis: The instrument records the mass of the sample as a function of temperature.
The resulting TGA curve (a plot of mass percent versus temperature) is analyzed to
determine the onset and completion temperatures of decomposition stages. The derivative of
the TGA curve (DTG curve) can be used to identify the temperatures of maximum mass loss
rate for each decomposition step. The mass loss at each stage corresponds to the loss of
water and ammonia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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